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Compound of Interest

Compound Name: 3-Iodopropionic acid

Cat. No.: B7725351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth guide to the safety protocols and handling precautions for

3-Iodopropionic acid (CAS No. 141-76-4). Due to its hazardous properties, a thorough

understanding of its characteristics and the implementation of stringent safety measures are

imperative for all personnel handling this chemical.

Chemical Identification and Physical Properties
3-Iodopropionic acid is a solid organic compound used as a laboratory chemical and reagent.

[1] It appears as a white to very slightly yellow powder or needles.[2][3] Key physical and

chemical properties are summarized below.
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Property Value

CAS Number 141-76-4[1][3]

Molecular Formula C₃H₅IO₂[2][3][4]

Molecular Weight 199.98 g/mol [2][4]

Appearance
White to light yellow or light orange powder,

crystal, or needles[2][3]

Melting Point 80-83 °C[2][3][4]

Solubility
Slightly soluble in water.[2] 74.3 g/L at 25 °C.[3]

[5]

Odor Odorless / None reported[2][6]

pKa 4.08 at 25°C[3]

Hazardous Decomposition
Forms carbon monoxide, carbon dioxide, and

hydrogen iodide upon combustion.[1][2]

Hazard Identification and Toxicology
3-Iodopropionic acid is classified as a hazardous chemical that poses significant health risks

upon exposure. It is crucial to understand these hazards to ensure safe handling.

2.1 GHS Classification

The compound is categorized under the Globally Harmonized System (GHS) as follows:
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Hazard Class Hazard Statement Pictogram Signal Word

Corrosive to metals

(Category 1)

H290: May be

corrosive to metals[7]
GHS05 Danger

Skin Corrosion /

Irritation (Category

1B)

H314: Causes severe

skin burns and eye

damage[7]

Serious Eye Damage

(Category 1)

H314: Causes severe

skin burns and eye

damage

Germ Cell

Mutagenicity

(Category 2)

H341: Suspected of

causing genetic

defects[7]

2.2 Toxicological Summary

While the toxicological properties of 3-Iodopropionic acid have not been fully investigated, it is

known to be extremely destructive to tissues of the mucous membranes, upper respiratory

tract, eyes, and skin.[1][2][8]

Data Point Value

Acute Toxicity

No acute toxicity information is available for this

product.[1] The toxicological properties have not

been fully investigated.[1][2]

Health Effects

Causes burns by all exposure routes.[1] May

cause irritation to the respiratory and digestive

tracts.[2] Ingestion can cause severe swelling

and damage to delicate tissues.[1]

Chronic Effects Suspected of causing genetic defects.[7]

Carcinogenicity
Not classified as a probable, possible, or

confirmed human carcinogen by IARC.[8]
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Safe Handling and Experimental Protocols
Adherence to strict protocols is mandatory to minimize exposure risk. The following sections

detail the necessary precautions for handling 3-Iodopropionic acid in a research environment.

3.1 Engineering Controls and Personal Protective Equipment (PPE)

Proper engineering controls are the first line of defense.

Ventilation: Always handle this chemical in a well-ventilated area, preferably within a

chemical fume hood.[2] Use a local exhaust system if dust or aerosols are generated.

Safety Stations: Ensure that safety showers and eyewash stations are in close proximity to

the workstation.[1]

A comprehensive PPE strategy is required for all personnel.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1][2] A face shield may be required for certain procedures.

Skin Protection: Wear impervious protective gloves and clothing to prevent skin exposure.[2]

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[2]

3.2 General Handling Workflow

The following workflow provides a logical sequence for safely conducting experiments involving

3-Iodopropionic acid.
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Preparation

Handling

Post-Handling

1. Risk Assessment
Review SDS and procedures.

2. Engineering Controls
Verify fume hood operation.

3. Don Required PPE
Gloves, Goggles, Lab Coat.

4. Chemical Handling
Work within fume hood.

Avoid creating dust.

5. Tightly Seal Container
Immediately after use.

6. Decontamination
Clean work surfaces.

7. Waste Disposal
Dispose of waste in approved
container as per regulations.

8. Doff PPE & Wash Hands
Wash hands thoroughly.

Click to download full resolution via product page

Caption: A standard workflow for handling 3-Iodopropionic acid.
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3.3 Storage Requirements

Proper storage is critical to maintaining the chemical's stability and preventing accidents.

Store in a tightly closed, corrosion-resistant container.[2]

Keep in a cool, dry, dark, and well-ventilated area.[2][8]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

The material is light-sensitive, so protection from light is necessary.[1][2]

Store in a locked-up, corrosives-designated area.[1]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is required.

4.1 First Aid Measures

The following diagram outlines the initial steps to be taken following an exposure. Always seek

immediate medical attention after any exposure.[1][2]

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Immediately remove contaminated clothing.
Flush skin with plenty of water for at least 15 minutes.

Flush eyes with plenty of water for at least 15 minutes,
occasionally lifting eyelids. Remove contact lenses if possible.

Move victim to fresh air immediately.
If not breathing, give artificial respiration.

DO NOT induce vomiting.
If victim is conscious, rinse mouth and give 2-4 cupfuls of water or milk.

Seek Immediate Medical Attention
for ALL exposure routes.
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Click to download full resolution via product page

Caption: First aid decision tree for 3-Iodopropionic acid exposure.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[2] Get medical aid.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2] Get medical aid immediately.[2]

Inhalation: Remove from exposure and move to fresh air immediately.[2] If breathing is

difficult, give oxygen.[2] Get medical aid.[2]

Ingestion: Do NOT induce vomiting.[1] If the victim is conscious and alert, rinse their mouth

and give 2-4 cupfuls of milk or water.[2] Never give anything by mouth to an unconscious

person.[1] Get medical aid immediately.[2]

4.2 Accidental Release Measures

In case of a spill:

Ventilate the area of the leak or spill.[2]

Wear appropriate personal protective equipment as specified in Section 3.1.[2]

Clean up spills immediately.[2] Sweep up or absorb the material, then place it into a suitable,

clean, dry, closed container for disposal.[2]

4.3 Fire-Fighting Measures

Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[1]

[2]

Firefighter Protection: As in any fire, wear a self-contained breathing apparatus (SCBA) in

pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[1][2]

Hazards: During a fire, irritating and highly toxic gases, including hydrogen iodide, may be

generated by thermal decomposition.[1][2]
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Disposal Considerations
Waste material must be disposed of in accordance with all applicable federal, state, and local

environmental regulations.

Dispose of contents and container to an approved waste disposal plant.[1][7]

Do not allow the product to enter drains.[8]

Offer surplus and non-recyclable solutions to a licensed disposal company.[8] Contaminated

packaging should be treated as the product itself.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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